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Compound of Interest

Compound Name: SKF 100398

Cat. No.: B1209943 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: These application notes are intended for research purposes only. A specific,

validated intravenous injection protocol for SKF 100398 has not been identified in publicly

available literature. The following protocol is a general guideline for the intravenous

administration of research compounds to rodents and should be adapted by qualified

researchers in accordance with institutional and regulatory guidelines.

Introduction
SKF 100398 is a biochemical compound identified as an analogue of arginine vasopressin

(AVP).[1] It functions as a specific antagonist to the antidiuretic effects of both exogenous and

endogenous AVP.[1] This product is supplied for laboratory research use only and is not

intended for diagnostic, therapeutic, or prophylactic in vivo use in humans.[1]
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Parameter Value Reference

Full Name

{(1-

Mercaptocyclohexyl)acetyl}-

{Tyr(O-Ethyl)}-Phe-Val-Asn-

Cys-Pro-Arg-Gly-NH2

(Disulfide bridge: 1-Cys6)

[1]

Molecular Formula C53H77N13O11S2 [1]

Molecular Weight 1136.39 g/mol [1]

CAS Number 77453-01-1 [1]

Primary Function
Arginine Vasopressin (AVP)

Antagonist
[1]

General Intravenous Injection Protocol (Rodents)
This protocol provides a general procedure for intravenous tail vein injection in mice and rats. It

is imperative to adhere to all institutional animal care and use committee (IACUC) guidelines.

Materials
SKF 100398, reconstituted in a sterile, appropriate vehicle

Sterile syringes (1-3 mL)

Sterile hypodermic needles (25-30G)

Animal restrainer appropriate for the species and size

Heat source for vasodilation (e.g., heat lamp or warm water bath)

70% Isopropyl alcohol swabs

Sterile gauze

Sharps container
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Pre-Procedure
Dose Calculation: Calculate the appropriate dose of SKF 100398 based on the animal's

body weight and the desired dosage in mg/kg. The total injection volume should not exceed

the recommended maximums (see Table 2).

Aseptic Technique: Prepare the injection solution using aseptic techniques to prevent

contamination.

Animal Preparation: To facilitate injection, induce vasodilation of the lateral tail veins by

placing the animal under a heat lamp or immersing its tail in warm water (30-35°C) for a

short period.[2]

Injection Procedure (Tail Vein)
Restraint: Secure the animal in an appropriately sized restrainer.

Site Preparation: Gently wipe the tail with a 70% isopropyl alcohol swab to clean the injection

site.[3]

Needle Insertion: With the bevel facing up, insert the needle into the lateral tail vein at a

shallow angle.[4] A successful insertion may be indicated by a "flash" of blood in the needle

hub.[4]

Administration: Inject the solution slowly and steadily.[5] Observe for any signs of resistance

or the formation of a subcutaneous bleb, which would indicate an unsuccessful injection.[3]

[5]

Needle Withdrawal: Once the injection is complete, withdraw the needle and apply gentle

pressure to the injection site with sterile gauze to achieve hemostasis.[5]

Monitoring: Monitor the animal for any adverse reactions post-injection.
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Species Needle Gauge
Maximum Bolus
Injection Volume

Maximum Slow
Injection Volume

Mouse 26-30 G 5 mL/kg 10 mL/kg

Rat 25-27 G 5 mL/kg 10 mL/kg

Data synthesized from

multiple sources.[3][5]

Signaling Pathway and Experimental Workflow
Mechanism of Action of SKF 100398
The following diagram illustrates the antagonistic action of SKF 100398 on vasopressin

receptors.
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Caption: Antagonistic action of SKF 100398 on the vasopressin receptor.

Experimental Workflow for Intravenous Injection
The diagram below outlines a typical workflow for an in vivo study involving intravenous

administration of a test compound like SKF 100398.
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Caption: General experimental workflow for intravenous administration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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